Cas no 2121961-85-9 (Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate)

Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is a fluorinated tetrahydroisoquinoline derivative with significant potential in pharmaceutical and agrochemical applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, improving bioavailability and binding affinity in target interactions. The ethyl carboxylate moiety offers versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. Its rigid tetrahydroisoquinoline scaffold contributes to structural diversity in drug discovery, particularly for central nervous system (CNS) targets and enzyme inhibition. The compound's well-defined stereochemistry and high purity ensure reproducibility in research and development. Suitable for use in medicinal chemistry, it serves as a key building block for the synthesis of bioactive molecules.
Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate structure
2121961-85-9 structure
Product Name:Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
CAS No:2121961-85-9
MF:C13H14F3NO2
MW:273.250974178314
CID:5939990
PubChem ID:137939530
Update Time:2025-05-24

Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2121961-85-9
    • Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
    • EN300-6511890
    • Inchi: 1S/C13H14F3NO2/c1-2-19-12(18)10-7-17-6-9-8(10)4-3-5-11(9)13(14,15)16/h3-5,10,17H,2,6-7H2,1H3
    • InChI Key: QRSNVFCSVYHASP-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C1CNCC2C(=O)OCC)(F)F

Computed Properties

  • Exact Mass: 273.09766318g/mol
  • Monoisotopic Mass: 273.09766318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.3Ų

Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6511890-0.05g
ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
2121961-85-9
0.05g
$1417.0 2023-05-31
Enamine
EN300-6511890-0.1g
ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
2121961-85-9
0.1g
$1484.0 2023-05-31
Enamine
EN300-6511890-0.25g
ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
2121961-85-9
0.25g
$1551.0 2023-05-31
Enamine
EN300-6511890-0.5g
ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
2121961-85-9
0.5g
$1619.0 2023-05-31
Enamine
EN300-6511890-1.0g
ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
2121961-85-9
1g
$1686.0 2023-05-31
Enamine
EN300-6511890-2.5g
ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
2121961-85-9
2.5g
$3304.0 2023-05-31
Enamine
EN300-6511890-5.0g
ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
2121961-85-9
5g
$4890.0 2023-05-31
Enamine
EN300-6511890-10.0g
ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
2121961-85-9
10g
$7250.0 2023-05-31

Additional information on Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

Research Brief on Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS: 2121961-85-9)

Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS: 2121961-85-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the importance of the trifluoromethyl group in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The presence of this group in Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate exhibits notable biological activity, particularly in modulating specific enzyme systems and receptor interactions. Preliminary data indicate that this compound may have potential applications in the treatment of neurological disorders, given its ability to cross the blood-brain barrier and interact with central nervous system targets. However, further studies are required to elucidate its precise mechanism of action and therapeutic efficacy.

The compound's structural features, including the tetrahydroisoquinoline core and ester functionality, provide a versatile scaffold for medicinal chemistry optimization. Researchers are exploring various derivatives and analogs to enhance its pharmacological profile and reduce potential side effects. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide these modifications, with the goal of identifying lead compounds for preclinical development.

Despite the promising preliminary results, challenges remain in the development of Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through comprehensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate findings into clinical applications.

In conclusion, Ethyl 8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-4-carboxylate represents a compelling area of research in the field of medicinal chemistry. Its unique structural and pharmacological properties offer significant potential for the development of novel therapeutics. Continued investigation and optimization of this compound will be critical to unlocking its full therapeutic potential and addressing unmet medical needs.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent